Cas no 2172458-15-8 (2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid)

• Product Name: 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid
• CAS No: 2172458-15-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6560479
• PubChem ID: 165517846
• Update Time: 2025-11-06

2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid
• 2172458-15-8
• EN300-1507253
• 2-ethyl-2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}methyl)butanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-18(24(30)29-17-27(5-2,6-3)25(31)32)15-28-26(33)34-16-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,18,23H,4-6,15-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： UAMSABLTWZGDIN-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)C(NCC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid

Comprehensive Overview of 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid (CAS No. 2172458-15-8)

The compound 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid (CAS No. 2172458-15-8) is a sophisticated organic molecule widely utilized in peptide synthesis and pharmaceutical research. Its structure incorporates a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a critical component in solid-phase peptide synthesis (SPPS). The Fmoc group is renowned for its stability under basic conditions and ease of removal under mild acidic conditions, making it indispensable in modern peptide chemistry.

In recent years, the demand for Fmoc-protected amino acid derivatives has surged due to advancements in bioconjugation and drug discovery. Researchers frequently search for terms like "Fmoc peptide synthesis applications" or "CAS 2172458-15-8 uses," reflecting the growing interest in this compound. Its unique 2-ethyl-2-methylbutanoic acid backbone further enhances its utility in creating structurally diverse peptides with improved pharmacokinetic properties.

The compound's role in peptide-based therapeutics aligns with current trends in personalized medicine and targeted drug delivery. For instance, its application in antibody-drug conjugates (ADCs) has been explored extensively, addressing queries such as "how to optimize Fmoc deprotection in peptide synthesis." The hydrophobic nature of the 2-ethyl-2-methylbutanoic acid moiety also contributes to enhanced membrane permeability, a hot topic in drug development forums.

From a synthetic perspective, 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid is often discussed in the context of automated peptide synthesizers and green chemistry. Searches like "eco-friendly Fmoc removal methods" highlight the industry's shift toward sustainable practices. The compound's compatibility with microwave-assisted synthesis further underscores its relevance in high-throughput screening environments.

Quality control of CAS 2172458-15-8 is another critical area, with analytical techniques such as HPLC and mass spectrometry being frequently employed. Researchers often inquire about "purity standards for Fmoc-amino acid derivatives" or "storage conditions for CAS 2172458-15-8," emphasizing the need for rigorous standardization in pharmaceutical manufacturing.

In summary, 2-ethyl-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)butanoic acid represents a cornerstone in peptide chemistry, bridging gaps between academic research and industrial applications. Its versatility in drug design, coupled with its alignment with sustainable synthesis trends, ensures its continued prominence in scientific literature and laboratory workflows.